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For researchers, scientists, and drug development professionals, selecting the appropriate

elastomeric material is a critical decision that can significantly impact experimental outcomes

and product integrity. This guide provides an objective comparison of two commonly used

elastomers: Ethylene Propylene Diene Monomer (EPDM) and Silicone rubber. The analysis is

supported by a summary of their key properties and detailed experimental methodologies for

their evaluation.

Overview of EPDM and Silicone Rubber
EPDM is a synthetic rubber derived from ethylene, propylene, and a diene comonomer,

resulting in a saturated polymer backbone that imparts excellent resistance to heat, ozone, and

weathering.[1] Silicone rubber, a semi-inorganic polymer, is based on a chain of silicon and

oxygen atoms. This unique structure gives silicone its hallmark properties of high-temperature

stability, flexibility at low temperatures, and biocompatibility.[2] While both materials are

excellent electrical insulators and offer good resistance to weathering, their distinct chemical

compositions lead to significant differences in their mechanical, thermal, and chemical

properties.[3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of EPDM and silicone rubber,

providing a direct comparison for material selection.
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Property EPDM Silicone Rubber Test Standard

Mechanical Properties

Tensile Strength 10 - 25 MPa[4] 4 - 12 MPa[5] ASTM D412 / ISO 37

Elongation at Break 150 - 600%[6] 90 - 920%[5] ASTM D412 / ISO 37

Hardness (Shore A) 30 - 90[5] 20 - 80[5]
ASTM D2240 / ISO

7619-1

Tear Strength Good[7]

Poor to Good (can be

formulated for high

tear resistance)[7][8]

ASTM D624 / ISO 34-

1

Compression Set Good[9] Excellent[9] ASTM D395 / ISO 815

Thermal Properties

Service Temperature

Range

-50°C to 150°C (-58°F

to 302°F)[4]

-60°C to 230°C (-76°F

to 446°F)[9]
-

High-Temperature

(Intermittent)

Up to 177°C (350°F)

[8]

Up to 270°C (518°F)

for special grades[7]
-

Electrical Properties

Dielectric Strength ~20 kV/mm[6] Higher than EPDM[10]
ASTM D149 / IEC

60243-1

Chemical Resistance

Water & Steam Excellent[1]

Good to Excellent

(some grades have

poor water swell

resistance)[3][5]

ASTM D471 / ISO

1817

Acids & Alkalis (Dilute) Excellent[11] Good[11]
ASTM D471 / ISO

1817

Oils & Hydrocarbon

Fuels
Poor[11]

Moderate to Good

(depending on the

type of oil)[11]

ASTM D471 / ISO

1817
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Ozone & UV

Resistance
Excellent Excellent -

Key Property Comparisons
Mechanical Properties
EPDM generally exhibits higher tensile strength and better abrasion and tear resistance

compared to standard silicone rubber, making it a more durable option for applications

involving frequent friction or wear.[8][9] However, silicone rubber offers superior flexibility and a

significantly lower compression set, meaning it is better at retaining its original shape after

being compressed for an extended period.[9] This makes silicone an ideal choice for sealing

applications where a consistent and reliable seal is critical over time.

Thermal Stability
Silicone rubber demonstrates a significantly wider operational temperature range than EPDM.

[4] It can withstand continuous temperatures up to 230°C and even higher for specialized

grades, whereas EPDM begins to degrade at temperatures exceeding 150°C.[4][7] At low

temperatures, silicone also maintains its flexibility better than EPDM.[4]

Chemical Resistance
EPDM shows excellent resistance to polar solvents, including water, steam, acids, and alkalis.

[11] Conversely, it performs poorly when exposed to non-polar substances like oils and

hydrocarbon fuels.[11] Silicone rubber offers moderate resistance to a broader range of

chemicals, including some oils, but can be degraded by concentrated acids and certain organic

solvents.[11] Both materials exhibit excellent resistance to ozone and UV radiation, making

them suitable for outdoor applications.

Electrical Properties
Both EPDM and silicone are excellent electrical insulators.[3] However, studies have shown

that increasing the proportion of silicone in EPDM/silicone blends enhances the electrical

insulation properties, suggesting that silicone generally has a higher dielectric strength.[10]

Experimental Protocols
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The following are detailed methodologies for key experiments cited in the comparison, based

on internationally recognized standards.

Tensile Strength and Elongation (ASTM D412 / ISO 37)
This test determines the force required to stretch a rubber specimen until it breaks (tensile

strength) and the extent to which it stretches before breaking (elongation).

Specimen Preparation: Dumbbell-shaped specimens are cut from a sheet of the rubber

material using a die. The thickness of the narrow section is measured precisely.[7]

Test Procedure: The specimen is mounted in the grips of a tensile testing machine. The grips

are then separated at a constant rate (typically 500 mm/min) until the specimen ruptures.[9]

[12]

Data Analysis: The force and elongation are recorded throughout the test. Tensile strength is

calculated by dividing the maximum force by the original cross-sectional area of the

specimen. Ultimate elongation is the percentage increase in length at the point of rupture.[7]

Tear Resistance (ASTM D624 / ISO 34-1)
This test measures the resistance of a rubber specimen to the propagation of a tear.

Specimen Preparation: Test pieces of a specific shape (e.g., angle, crescent, or trouser) are

prepared. A small cut or nick is often introduced as a point of stress concentration.[8][13]

Test Procedure: The specimen is clamped in a tensile testing machine, and the grips are

separated at a constant speed (e.g., 500 mm/min for angle and crescent specimens).[9][13]

Data Analysis: The force required to propagate the tear is recorded. Tear strength is

expressed as the force per unit thickness of the specimen.[9]

Compression Set (ASTM D395 / ISO 815)
This test evaluates the ability of a rubber material to recover its original thickness after being

subjected to prolonged compressive stress.

Specimen Preparation: Cylindrical discs of a standard size are used.[5]
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Test Procedure: The initial thickness of the specimen is measured. It is then placed in a

compression device and compressed to a specified percentage of its original height (typically

25%). The device is then placed in an oven at a specific temperature for a set duration (e.g.,

22 hours at 100°C). After the specified time, the specimen is removed from the device and

allowed to cool at room temperature for 30 minutes.[5][14]

Data Analysis: The final thickness is measured, and the compression set is calculated as a

percentage of the amount it was compressed. A lower percentage indicates better recovery.

[5]

Hardness (Durometer) (ASTM D2240 / ISO 7619-1)
This test measures the indentation hardness of rubber.

Specimen Preparation: A flat specimen with a minimum thickness of 6 mm is required.[15]

Test Procedure: A durometer, a spring-loaded indentation device, is pressed firmly against

the specimen's surface. The depth of indentation is measured by the instrument. The Shore

A scale is typically used for these types of rubber.[16][17]

Data Analysis: The hardness value is read directly from the durometer's scale. The reading is

typically taken within one second of firm contact.[16]

Chemical Resistance (ASTM D471 / ISO 1817)
This test determines the effect of liquids on the properties of rubber.

Specimen Preparation: Standard-sized specimens are prepared, and their initial mass,

volume, and hardness are measured.[6]

Test Procedure: The specimens are fully immersed in the test liquid in a closed container and

kept at a specified temperature for a set duration (e.g., 70 hours at 100°C).[18]

Data Analysis: After immersion, the specimens are removed, cleaned, and their properties

(mass, volume, hardness, tensile strength, and elongation) are re-measured. The

percentage change in these properties is then calculated to determine the material's

resistance to the liquid.[6]
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Dielectric Strength (ASTM D149 / IEC 60243-1)
This test measures the electrical strength of an insulating material.

Specimen Preparation: A flat sheet of the material of a specified thickness is used.

Test Procedure: The specimen is placed between two electrodes, and a voltage is applied

between them. The voltage is increased at a constant rate until the material breaks down

and conducts a current.[19]

Data Analysis: The dielectric strength is the voltage at which breakdown occurs divided by

the thickness of the specimen, typically expressed in kV/mm.[19]

Visualizing the Chemical Structures
The fundamental differences in the properties of EPDM and silicone rubber can be attributed to

their distinct chemical backbones.

Chemical Structure Comparison

EPDM (Ethylene Propylene Diene Monomer) Silicone (Polydimethylsiloxane)

Saturated Polymer Backbone
(-CH2-CH2-)n - (-CH(CH3)-CH2-)m

Diene Monomer
(provides cross-linking sites)

 incorporated into backbone

Inorganic Siloxane Backbone
(-Si(CH3)2-O-)n

Methyl Side Groups
(-CH3)

 attached to Silicon

Click to download full resolution via product page

Caption: Chemical structures of EPDM and Silicone rubber.
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The choice between EPDM and silicone rubber is highly dependent on the specific

requirements of the application. EPDM is a robust, cost-effective material ideal for applications

requiring high mechanical strength and resistance to weathering and polar solvents, such as in

the automotive and construction industries.[2][4] Silicone rubber, with its superior thermal

stability, flexibility, and biocompatibility, excels in extreme temperature environments and is the

preferred choice for many applications in the medical, pharmaceutical, and food processing

industries.[2] A thorough understanding of their respective properties, supported by

standardized testing, is essential for making an informed material selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://blairrubber.com/determining-rubber-hardness-black-art-or-science/
https://www.intertek.com/polymers-plastics/testlopedia/shore-hardness-astm-d2240/
https://industrialphysics.com/standards/astm-d2240/
https://www.intertek.com/polymers-plastics/testlopedia/effect-of-liquids-astm-d471/
https://www.specialchem.com/plastics/guide/dielectric-strength
https://www.benchchem.com/product/b3182867#comparative-analysis-of-epdm-and-silicone-rubber-properties
https://www.benchchem.com/product/b3182867#comparative-analysis-of-epdm-and-silicone-rubber-properties
https://www.benchchem.com/product/b3182867#comparative-analysis-of-epdm-and-silicone-rubber-properties
https://www.benchchem.com/product/b3182867#comparative-analysis-of-epdm-and-silicone-rubber-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3182867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

